Cas no 914980-32-8 (Piperazine, 1-(hydroxy-NNO-azoxy)-4-methyl- (9CI))

Piperazine,  1-(hydroxy-NNO-azoxy)-4-methyl-  (9CI) structure
914980-32-8 structure
Product Name:Piperazine, 1-(hydroxy-NNO-azoxy)-4-methyl- (9CI)
CAS No:914980-32-8
MF:C5H12N4O2
MW:160.174380302429
CID:996460
PubChem ID:136498044
Update Time:2025-04-20

Piperazine, 1-(hydroxy-NNO-azoxy)-4-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Piperazine, 1-(hydroxy-NNO-azoxy)-4-methyl- (9CI)
    • 914980-32-8
    • Piperazine,1-(hydroxy-nno-azoxy)-4-methyl-(9ci)
    • Inchi: 1S/C5H12N4O2/c1-7-2-4-8(5-3-7)9(11)6-10/h10H,2-5H2,1H3/b9-6-
    • InChI Key: SPXHXJRLGDSIOO-TWGQIWQCSA-N
    • SMILES: [O-]/[N+](=N\O)/N1CCN(C)CC1

Computed Properties

  • Exact Mass: 160.09602564g/mol
  • Monoisotopic Mass: 160.09602564g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.8Ų
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